4-(N-cyclohexyl-N-methylsulfamoyl)-N-(3-methylisoxazol-5-yl)benzamide

• IUPAC Name: 4-[cyclohexyl(methyl)sulfamoyl]-N-(3-methyl-1,2-oxazol-5-yl)benzamide
• InChI: InChI=1S/C18H23N3O4S/c1-13-12-17(25-20-13)19-18(22)14-8-10-16(11-9-14)26(23,24)21(2)15-6-4-3-5-7-15/h8-12,15H,3-7H2,1-2H3,(H,19,22)
• InChI Key: PEGAMTUURQPKSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C3CCCCC3
• Molecular Formula: C18H23N3O4S
• Molecular Weight: 377.5 g/mol

Description

4-(N-cyclohexyl-N-methylsulfamoyl)-N-(3-methylisoxazol-5-yl)benzamide, commonly known as CYM-53093, is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases. It belongs to the class of sulfonamide compounds and has a molecular weight of 396.55 g/mol.

Scientific Research Applications

Carbonic Anhydrase Inhibition

4-Amino-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)benzamide, related to the mentioned compound, has been investigated for its inhibition effects on human carbonic anhydrase isoforms hCA I, II, IV, and VII. The study found that these isoforms were inhibited in the low micromolar and nanomolar range, suggesting potential applications in treating conditions where modulation of carbonic anhydrase activity is beneficial (Ramazan Ulus et al., 2016).

Class III Antiarrhythmic Activity

A series of 4-[(methylsulfonyl)amino]benzamides and sulfonamides, structurally related to the queried compound, were synthesized and shown to have potent Class III antiarrhythmic activity. These compounds were devoid of effects on conduction both in vitro and in vivo, highlighting their potential as selective therapeutic agents for arrhythmia without the common side effects associated with other drug classes (J. Ellingboe et al., 1992).

Antimicrobial and Enzyme Inhibition Properties

The study on sulfamethoxazole derivatives, which share a sulfonamide group with the compound , demonstrated significant antimicrobial activity against resistant strains and enzyme inhibition properties. This suggests that modifications of the benzamide structure can lead to compounds with valuable biological activities, potentially applicable in treating various infections and conditions requiring enzyme modulation (J. Sahoo et al., 2020).

Novel Synthesis Routes

Research into new synthetic routes for benzamide-based compounds has led to the development of molecules with promising activities against viruses, such as the antiavian influenza virus. This underscores the importance of such compounds in the design and discovery of new antiviral agents, which is crucial given the ongoing need for effective treatments against emerging viral pathogens (A. Hebishy et al., 2020).